Cas no 4834-02-0 (Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate)

Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate structure
4834-02-0 structure
Product name:Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
CAS No:4834-02-0
MF:C10H19O5P
MW:250.229
CID:2696381
PubChem ID:54344135

Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-diethoxyphosphoryl-3-methylbut-2-enoate
    • SCHEMBL9246311
    • C10H19O5P
    • DTXSID40710712
    • UAA94556
    • 4834-02-0
    • METHYL 4-(DIETHOXYPHOSPHORYL)-3-METHYLBUT-2-ENOATE
    • Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
    • Inchi: InChI=1S/C10H19O5P/c1-5-14-16(12,15-6-2)8-9(3)7-10(11)13-4/h7H,5-6,8H2,1-4H3
    • InChI Key: UBBRMCHLUWPZKH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 250.09701070Da
  • Monoisotopic Mass: 250.09701070Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 1

Experimental Properties

  • PSA: 71.64000
  • LogP: 2.37180

Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate Related Literature

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